Cas no 88149-45-5 (Benzenamine, 2,4-dibromo-6-(methylsulfonyl)-)

• Product Name: Benzenamine, 2,4-dibromo-6-(methylsulfonyl)-
• CAS No: 88149-45-5
• MF: C₇H₇Br₂NO₂S
• MW: 329.008979082108
• CID: 643147
• PubChem ID: 13218905
• Update Time: 2025-04-19

Benzenamine, 2,4-dibromo-6-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-dibromo-6-(methylsulfonyl)-
• 2,4-dibromo-6-methylsulfonylaniline
• SCHEMBL11127374
• 88149-45-5
• TYRWFWUBYJHNRB-UHFFFAOYSA-N
• DTXSID90529194
• 2,4-dibromo-6-(methylsulfonyl)aniline
• 2,4-Dibromo-6-(methanesulfonyl)aniline

• Inchi： 1S/C7H7Br2NO2S/c1-13(11,12)6-3-4(8)2-5(9)7(6)10/h2-3H,10H2,1H3
• InChI Key： TYRWFWUBYJHNRB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1N)S(C)(=O)=O)Br

Computed Properties

• Exact Mass: 328.85438g/mol
• Monoisotopic Mass: 326.85642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.5Ų